2,2,3,4,4,4-Hexafluorobutyric acid

• IUPAC Name: 2,2,3,4,4,4-hexafluorobutanoic acid
• InChI: InChI=1S/C4H2F6O2/c5-1(4(8,9)10)3(6,7)2(11)12/h1H,(H,11,12)
• InChI Key: AZLUIEGTKBIKSG-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(=O)O)(F)F)(C(F)(F)F)F
• Molecular Formula: C4H2F6O2
• DSSTOX Substance ID: DTXSID90626970
• Molecular Weight: 196.05 g/mol
• CAS RN: 379-90-8

Description

2,2,3,4,4,4-Hexafluorobutyric Acid is a chemical compound with the CAS Number: 379-90-8. It has a molecular weight of 196.05. It is a solid at room temperature.

Molecular Structure Analysis

The molecular formula of this compound is C4H2F6O2. The exact mass is 195.99600.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a density of 1.602g/cm³. The boiling point is 130.9ºC at 760 mmHg.

Scientific Research Applications

1. Purification of Dilute Hydrofluoric Acid

2,2,3,4,4,4-Hexafluorobutyric acid is relevant in the study of dilute hydrofluoric acid purification, specifically through ion exchange methods. This process is significant for the semiconductor industry, which requires high-purity chemicals. The purification approach involves the use of commercial cation and anion resins, and the study addresses the challenges and effectiveness of removing various metal impurities from hydrofluoric acid solutions (Fernández-Olmo, Fernández, & Irabien, 2007).

2. Development of Phosphors

The substance plays a role in the synthesis of alkali hexafluorotitanate red phosphors, which are utilized in various luminescent applications. These phosphors are created by etching TiO2 in hydrofluoric acid solutions. The study investigates the luminescent properties and potential applications of these phosphors, which are important in various electronic and photonic devices (Xu & Adachi, 2011).

3. Surfactant Studies

Research involving fluorinated surfactants, including hexafluorobutyric acid derivatives, has been conducted to understand water penetration and molecular interactions in these compounds. Such studies are essential in designing more effective surfactants for various industrial and pharmaceutical applications (Ulmius & Lindman, 1981).

4. Perfluorinated Sulfonic-Acid Ionomers

Hexafluorobutyric acid and its derivatives are key in the development of perfluorinated sulfonic-acid (PFSA) ionomers. These materials are crucial in several emerging technologies, such as fuel cells. The research covers the correlation between their physical properties and their structure, as well as the challenges in their development and applications (Kusoglu & Weber, 2017).

5. Metal Ion Extraction

The application of fluorinated hydroxamic acid reagents, including hexafluorobutyric acid derivatives, in the extraction of metal ions using supercritical CO2 has been studied. This research is significant in the field of analytical chemistry and in the development of new methods for metal extraction and recovery from various matrices (Glennon, Hutchinson, Walker, Harris, & McSweeney, 1997).

Safety and Hazards

The safety information for 2,2,3,4,4,4-Hexafluorobutyric Acid includes several hazard statements: H302, H315, H319, H335. Precautionary statements include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352. It is advised to avoid all personal contact, including inhalation, and to wear protective clothing when there is a risk of exposure.

Mechanism of Action

Target of Action

It is known to be used as a polymerization initiator for the preparation of cationic polymers .

Mode of Action

It is known to be more chemically stable than other quaternary ammonium compounds . As a polymerization initiator, it likely interacts with monomers to start the polymerization process, leading to the formation of cationic polymers .

Result of Action

As a polymerization initiator, it is likely involved in the formation of cationic polymers .

Action Environment

Like all chemical reactions, factors such as temperature, ph, and concentration likely play a role in its effectiveness as a polymerization initiator .

Biochemical Analysis

Biochemical Properties

2,2,3,4,4,4-Hexafluorobutyric acid plays a significant role in various biochemical reactions. It is known to interact with calcium ions, which can influence its activity and stability. The compound’s ability to bind to calcium ions suggests that it may interact with calcium-dependent enzymes and proteins, potentially affecting their function. Additionally, this compound is used as a polymerization initiator, indicating its involvement in reactions that form cationic polymers. This interaction with biomolecules highlights its importance in biochemical processes .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are notable. It has been shown to cause irritation upon contact with skin or eyes, indicating its potential cytotoxicity. In terms of cellular function, this compound may influence cell signaling pathways and gene expression by interacting with calcium ions and other biomolecules. This interaction can lead to changes in cellular metabolism and overall cell function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. Its ability to bind to calcium ions suggests that it may inhibit or activate calcium-dependent enzymes, thereby affecting biochemical pathways. Additionally, the compound’s reactivity allows it to fragment proteins and nucleic acids, which can lead to changes in gene expression and protein function. These molecular interactions highlight the compound’s role in modulating biochemical processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider, as they can influence its long-term effects on cellular function. Studies have shown that this compound remains chemically stable over extended periods, making it a reliable reagent for biochemical experiments. Its reactivity may lead to gradual degradation, which could affect its efficacy in long-term studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal cytotoxicity and influence biochemical pathways without causing significant adverse effects. At higher doses, this compound may induce toxic effects, such as irritation and potential damage to tissues. These dosage-dependent effects highlight the importance of careful dosage control in experimental settings .

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to calcium ion binding and polymerization reactions. The compound’s interaction with calcium ions suggests that it may influence calcium-dependent metabolic processes, potentially affecting metabolic flux and metabolite levels. Additionally, its role as a polymerization initiator indicates its involvement in pathways that form cationic polymers, further emphasizing its significance in biochemical reactions .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can influence the compound’s localization and accumulation, affecting its overall activity and function. The compound’s ability to bind to calcium ions may also play a role in its transport and distribution, as calcium-binding proteins could facilitate its movement within cells .

Subcellular Localization

The subcellular localization of this compound is influenced by its interactions with targeting signals and post-translational modifications. These interactions can direct the compound to specific compartments or organelles, affecting its activity and function. For example, the compound’s ability to bind to calcium ions may target it to calcium-rich regions within cells, where it can exert its biochemical effects .

Synthesis routes and methods I

Procedure details

First, 9.1 g (50 mmol) of 2,2,3,4,4,4-hexafluorobutan-1-ol was dissolved in 40 ml of water, to which 14.7 g (50 mmol) of potassium dichromate and 17 ml of concentrated sulfuric acid, and the mixture was heated at 100° C. for 3 hours. After cooling, the reaction mixture was extracted with diethyl ether. The organic layer was dried over anhydrous magnesium sulfate and then concentrated under reduced pressure to give 9.0 g of 2,2,3,4,4,4-hexafluorobutyric acid.

Synthesis routes and methods II

Procedure details